5-Iodo-2-thiophenecarboxaldehyde

• IUPAC Name: 5-iodothiophene-2-carbaldehyde
• InChI: InChI=1S/C5H3IOS/c6-5-2-1-4(3-7)8-5/h1-3H
• InChI Key: YMOXKONMCDJXOD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)I)C=O
• Molecular Formula: C5H3IOS
• DSSTOX Substance ID: DTXSID10201960
• Molecular Weight: 238.05 g/mol
• CAS RN: 5370-19-4

Description

Synthesis Analysis

The synthesis of thiophene derivatives, such as 5-Iodo-2-thiophenecarboxaldehyde, is a topic of ongoing research. Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S. Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Molecular Structure Analysis

The molecular structure of 5-Iodo-2-thiophenecarboxaldehyde consists of a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. The thiophene ring is substituted at the 2-position with a carboxaldehyde group (-CHO) and at the 5-position with an iodine atom.

Scientific Research Applications

• Medicinal Chemistry

  • Thiophene-based analogs are a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.
  • Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.
  • For example, suprofen has a 2-substituted thiophene framework and is known as nonsteroidal anti-inflammatory drug and articaine as 2,3,4-trisubstituent thiophene, is used as a voltage-gated sodium channel blocker and dental anesthetic in Europe.

• Industrial Chemistry and Material Science

  • Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors.
  • Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

• Antimicrobial Activity

  • A new series of thiophene analogues was synthesized and checked for their in vitro antibacterial, antifungal, antioxidant, anticorrosion and anticancer activities.
  • Antimicrobial screening results showed that certain compounds were potent antibacterial agents against Staphylococcus aureus, Bacillus subtilis, Escherichia coli and Salmonella typhi.

• Antioxidant Activity

  • The antioxidant screening results indicated that certain compounds exhibited excellent antioxidant activity.

• Anticorrosion Activity

  • Anticorrosion screening results indicated that certain compounds showed more anticorrosion efficiency.

• Anticancer Activity

  • Results of anticancer screening indicated that certain compounds showed effective cytotoxic activity against human lung cancer cell line (A-549) at dose of 10 −4 M.

• Synthesis of Biologically Active Compounds

  • Thiophene-based analogs are of interest to a growing number of scientists as a potential class of biologically active compounds.
  • They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.
  • For example, suprofen has a 2-substituted thiophene framework and is known as a nonsteroidal anti-inflammatory drug.

• Organic Semiconductors

  • Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors.
  • They are used in the fabrication of organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs).

• Antibacterial Activity

  • A new series of thiophene analogues was synthesized and checked for their in vitro antibacterial activity.
  • Certain compounds were potent antibacterial agents against Staphylococcus aureus, Bacillus subtilis, Escherichia coli and Salmonella typhi.

• Antioxidant Activity

  • Certain compounds exhibited excellent antioxidant activity.
  • For example, amino thiophene-2-carboxamide 7a exhibit significant inhibition activity.

• Anticorrosion Activity

  • Certain compounds showed more anticorrosion efficiency.

• Anticancer Activity

  • Certain compounds showed effective cytotoxic activity against human lung cancer cell line (A-549) at a dose of 10 −4 M.

• Synthesis of Drugs

  • Thiophene-2-carboxaldehyde is a versatile precursor to many drugs including eprosartan, Azosemide, and Teniposide.

• Synthesis of Biologically Active Compounds

  • Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds.
  • They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

• Organic Semiconductors

  • Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors.
  • They are used in the fabrication of organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs).

• Antibacterial Activity

  • A new series of thiophene analogues was synthesized and checked for their in vitro antibacterial activity.
  • Certain compounds were potent antibacterial agents against Staphylococcus aureus, Bacillus subtilis, Escherichia coli and Pseudomonas aeruginosa.

• Antioxidant Activity

  • Certain compounds exhibited excellent antioxidant activity.
  • For example, amino thiophene-2-carboxamide 7a exhibit significant inhibition activity.

• Anticorrosion Activity

  • Certain compounds showed more anticorrosion efficiency.

Safety And Hazards

The safety data sheet for 2-Thiophenecarboxaldehyde, a related compound, indicates that it is a combustible liquid and harmful if swallowed. It is recommended to avoid breathing its vapors or aerosols, to avoid contact with the substance, and to ensure adequate ventilation. Contaminated work clothing should not be allowed out of the workplace.

Citations

One-pot sequential functionalizations of meso-tetrathienylporphyrins via Heck–Mizoroki cross-coupling reactions

MC Donatoni, YW Vieira, TJ Brocksom, AC Rabelo… - Tetrahedron …, 2016 - Elsevier

… In order to obtain the meso-tetraiodo(thien-2-yl)porphyrin (3) and its Ni(II) derivative 4, it was first necessary to prepare 5-iodo-2-thiophenecarboxaldehyde (2) (Scheme 1). Compound 2 …

Number of citations: 6 www.sciencedirect.com

Five-Membered Ring Systems: Thiophenes & Se & Te Analogs

JB PRESS, RK RUSSELL - Progress in Heterocyclic Chemistry, 1991 - Elsevier

… Irradiation of 5-iodo-2-thiophenecarboxaldehyde with acetylenes leads to 5-acetylene substituted derivatives <89MI201>. Reaction with alkenes similarly leads to 5-alkenyl substitution …

Number of citations: 6 www.sciencedirect.com

Dendrimeric nanoparticles for two‐photon photodynamic therapy and imaging: Synthesis, Photophysical properties, innocuousness in daylight and cytotoxicity under …

A Sourdon, M Gary‐Bobo, M Maynadier… - … A European Journal, 2019 - Wiley Online Library

… Wittig condensations of 5-iodo-2-thiophenecarboxaldehyde (3)27 with phosphonium salts 2 b and 6 led to mixtures of stereoisomers. Their isomerization with iodine afforded 4 a and 7 a…

Number of citations: 25 chemistry-europe.onlinelibrary.wiley.com

NBS, CCI4~ _ 54%= Br'~ s,~'OMe H20, 83% K's~ OMe

C Br - chemistry - Elsevier

… For example, the union of 5-iodo-2thiophenecarboxaldehyde and 2-tributylstannylthiophene furnished 5-(2'-thienyl)-2thiophenecarboxaldehyde (120) [58]. In addition, terthienyl and …

Number of citations: 0 www.sciencedirect.com

Synthesis of Novel TCNQ analogous Dyes for Use with Dye Sensitized Solar Cell Chemistry, Specifically With Intended Application Towards Production Of Solar …

LT Smith - 2016 - search.proquest.com

… 5-Iodo2-thiophenecarboxaldehyde is also available, but is roughly 110x as expensive.Cyclization to the saturated thiopyranone, 18, is run under analogous conditions to those in BC1, …

Number of citations: 0 search.proquest.com

Synthetic utility of iodic acid in the oxidation of benzylic alcohols to aromatic aldehydes and ketones

S Imai, H Togo - Tetrahedron, 2016 - Elsevier

… corresponding aromatic aldehydes II in good yields, although the former compound gave a mixture of 2-thiophenecarboxaldehyde II-16 (42%) and 5-iodo-2-thiophenecarboxaldehyde II-…

Number of citations: 22 www.sciencedirect.com

Part I: Synthesis of a relay compound towards the natural product lobelanin. Part II: Synthesis of 3-aryl-and 3-heteroarylmethylene-2, 4-(3H, 5H); furandiones …

HR Hinz - 1989 - search.proquest.com

Part I. Relay compounds bis-2, 6-(phenethynyl)-pyridine and bis-2, 6-(phenacyl)-pyridine towards the synthesis of the natural product lobelanin were prepared by using the Zimmer …

Number of citations: 2 search.proquest.com